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Get Quote

Foreword: The Analytical Imperative for Advanced
Pharmaceutical Intermediates
In the landscape of modern drug discovery and development, the precise structural elucidation

of novel heterocyclic compounds is not merely a procedural step but the very foundation of

scientific integrity and progress. 5-Fluoropyrimidine-2-carbaldehyde stands as a significant

synthetic intermediate, leveraging the well-established bioactivity of the fluoropyrimidine core, a

scaffold central to anticancer agents like 5-Fluorouracil[1]. The aldehyde functionality at the 2-

position provides a versatile handle for synthetic elaboration, enabling its use in the

construction of more complex molecular architectures.

This guide provides an in-depth analysis of the key spectroscopic techniques required to

confirm the identity, purity, and structure of 5-Fluoropyrimidine-2-carbaldehyde. As scientists

and researchers, our confidence in a molecule's structure underpins all subsequent biological

and medicinal chemistry efforts. This document is structured to provide not just data, but a

cohesive analytical narrative, explaining the logic behind the methodologies and the

interpretation of the resulting spectra. Every claim is substantiated by established principles
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and, where possible, references to authoritative sources, ensuring a self-validating and

trustworthy framework for analysis.

Molecular Structure and Analytical Overview
Before delving into the spectroscopic data, it is essential to visualize the molecule itself. The

structural features of 5-Fluoropyrimidine-2-carbaldehyde dictate the expected spectroscopic

signatures.

Molecular Diagram

Caption: Numbered structure of 5-Fluoropyrimidine-2-carbaldehyde.

The analytical workflow is designed to probe different aspects of this structure:

Mass Spectrometry (MS): To confirm the molecular weight and elemental formula.

Infrared (IR) Spectroscopy: To identify key functional groups, particularly the aldehyde

carbonyl and aromatic C-F bond.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F): To provide a detailed map

of the carbon-hydrogen framework, confirm the substitution pattern, and directly observe the

fluorine environment.

Mass Spectrometry (MS)
Mass spectrometry is the first-line technique to verify the molecular mass of a synthesized

compound. For 5-Fluoropyrimidine-2-carbaldehyde (C₅H₃FN₂O), the expected mass

provides a fundamental check of its identity.

Experimental Protocol: Electrospray Ionization Mass
Spectrometry (ESI-MS)
Rationale: ESI is a soft ionization technique ideal for polar organic molecules, minimizing

fragmentation and typically showing a strong signal for the protonated molecular ion [M+H]⁺.

Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a suitable

solvent such as methanol or acetonitrile.
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Instrument: Utilize a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) for

accurate mass measurement.

Ionization Mode: Positive ion mode is chosen to favor the formation of the [M+H]⁺ adduct.

Infusion: Introduce the sample solution into the ESI source via direct infusion using a syringe

pump at a low flow rate (e.g., 5-10 µL/min).

Data Acquisition: Acquire the mass spectrum over a relevant m/z range (e.g., 50-300 Da).

Data Summary & Interpretation
Parameter Theoretical Value Observed Value (Expected)

Molecular Formula C₅H₃FN₂O -

Monoisotopic Mass 126.0230 g/mol -

[M+H]⁺ Ion (m/z) 127.0308 ~127.03

Interpretation: The primary peak of interest is the protonated molecule [M+H]⁺. A high-

resolution instrument allows for the confirmation of the elemental composition to within a few

parts per million (ppm), providing strong evidence for the chemical formula C₅H₃FN₂O. The

observation of a base peak at m/z ~127.03 would be the first critical validation of the target

compound's synthesis.

Infrared (IR) Spectroscopy
IR spectroscopy excels at identifying specific functional groups by measuring the absorption of

infrared radiation corresponding to molecular vibrations.

Experimental Protocol: Attenuated Total Reflectance
(ATR) FT-IR
Rationale: ATR is a modern, rapid technique that requires minimal sample preparation and is

suitable for solid or liquid samples, making it highly efficient for routine characterization.

Instrument: A Fourier-Transform Infrared (FT-IR) spectrometer equipped with an ATR

accessory (e.g., a diamond crystal).
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Background Scan: Perform a background scan of the empty, clean ATR crystal to account for

atmospheric CO₂ and H₂O.

Sample Application: Place a small amount of the solid 5-Fluoropyrimidine-2-carbaldehyde
directly onto the ATR crystal.

Data Acquisition: Apply pressure to ensure good contact and collect the spectrum, typically

by co-adding 16-32 scans over a range of 4000-400 cm⁻¹.

Data Summary & Interpretation
Wavenumber
(cm⁻¹)

Vibration Type Functional Group Expected Intensity

~3100-3000 C-H Stretch
Aromatic (Pyrimidine

Ring)
Medium-Weak

~2830 & ~2720
C-H Stretch (Fermi

Doublet)
Aldehyde (O=C-H) Medium-Weak

~1710-1690 C=O Stretch Aldehyde Carbonyl Strong

~1600-1450 C=C & C=N Stretch Aromatic Ring Medium-Strong

~1250-1150 C-F Stretch Aryl-Fluoride Strong

~900-675
C-H Bend (out-of-

plane)
Aromatic Ring Medium-Strong

Interpretation: The IR spectrum provides a distinct "fingerprint" for 5-Fluoropyrimidine-2-
carbaldehyde. The most crucial and unambiguous peaks are:

The strong carbonyl (C=O) stretch around 1700 cm⁻¹: This is a hallmark of the aldehyde

group and is expected to be one of the most intense absorptions in the spectrum. Its exact

position indicates conjugation with the pyrimidine ring.

The C-F stretch: A strong absorption in the 1250-1150 cm⁻¹ region confirms the presence of

the fluorine substituent.
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Aldehydic C-H stretches: The appearance of two weaker bands around 2830 cm⁻¹ and 2720

cm⁻¹ is highly diagnostic for an aldehyde C-H bond and helps distinguish it from a ketone.

Workflow Diagram: Spectroscopic Identification

Compound Synthesis & Purification

Primary Confirmation Functional Group Analysis Detailed Structural Elucidation

Purified 5-Fluoropyrimidine-
2-carbaldehyde

Mass Spectrometry (ESI-MS) Infrared Spectroscopy (FT-IR)
NMR Spectroscopy

(¹H, ¹³C, ¹⁹F)

Result: Molecular Weight
(m/z ≈ 127.03 for [M+H]⁺)

Structure Confirmed

Result: Key Stretches
C=O (~1700 cm⁻¹)
C-F (~1200 cm⁻¹) 

Result: Atom Connectivity,
Substitution Pattern
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Caption: Workflow for the complete spectroscopic confirmation of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful technique for unambiguous structure determination in solution. A

combination of ¹H, ¹³C, and ¹⁹F NMR experiments provides a complete picture of the molecule's

covalent framework.

Experimental Protocol: Multinuclear NMR
Rationale: A standard high-field NMR spectrometer allows for the acquisition of spectra for

multiple nuclei. Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are common
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solvents that can dissolve the compound and provide a lock signal.

Sample Preparation: Dissolve 5-10 mg of the compound in ~0.6 mL of a suitable deuterated

solvent (e.g., CDCl₃) in a 5 mm NMR tube.

Instrument: A 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition: Acquire a standard proton spectrum. Key parameters include a 30°

pulse angle, a relaxation delay of 1-2 seconds, and 8-16 scans.

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. This is a less sensitive

nucleus, requiring more scans (~1024 or more) and a longer relaxation delay.

¹⁹F NMR Acquisition: Acquire a proton-decoupled ¹⁹F spectrum. ¹⁹F is a high-abundance,

high-sensitivity nucleus, so acquisition is rapid.

¹H NMR: Data Summary & Interpretation
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Coupling
Constant (J,
Hz)

~9.9-10.1 Singlet (s) 1H H (Aldehyde) -

~9.0-9.2 Doublet (d) 1H H-6 ³J(H-F) ≈ 3-4 Hz

~8.8-9.0 Doublet (d) 1H H-4 ⁴J(H-F) ≈ 2-3 Hz

Interpretation: The ¹H NMR spectrum is expected to be simple and highly informative.

Aldehyde Proton: A characteristic downfield singlet between δ 9.9 and 10.1 ppm is the

unmistakable signature of the aldehyde proton. Its lack of coupling to other protons confirms

its position.

Pyrimidine Protons (H-4 and H-6): The two protons on the pyrimidine ring will appear far

downfield due to the deshielding effects of the electronegative nitrogen atoms and the

aldehyde group. They will appear as two distinct doublets because each is coupled to the

fluorine atom at position 5. The magnitude of the through-bond coupling constant (J)

diminishes with the number of bonds (³J > ⁴J), which aids in their assignment.
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¹⁹F NMR: Data Summary & Interpretation
Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz)

~ -160 to -170
Triplet of Doublets (td) or

Multiplet (m)

³J(F-H6) ≈ 3-4 Hz, ⁴J(F-H4) ≈

2-3 Hz

Interpretation: ¹⁹F NMR provides direct evidence for the fluorine's chemical environment.

The chemical shift is highly sensitive to the electronic environment. For a fluorine on a

pyrimidine ring, a shift in the range of -160 to -170 ppm (relative to CFCl₃) is expected.

The multiplicity of the signal will be a multiplet resulting from coupling to both H-4 and H-6.

This confirms the substitution pattern on the ring.

¹³C NMR: Data Summary & Interpretation
Chemical Shift (δ,
ppm)

Assignment Coupling to ¹⁹F ¹J(C-F) (Hz)

~185-190 C (Aldehyde) Doublet (³J) ~5-10

~160-165 C-2 Doublet (²J) ~15-25

~155-160 C-5 Doublet (¹J) ~230-260

~150-155 C-4 Doublet (³J) ~10-20

~145-150 C-6 Doublet (²J) ~20-30

Interpretation: The proton-decoupled ¹³C NMR spectrum reveals five distinct carbon signals.

Aldehyde Carbonyl: The C=O carbon will be the most downfield signal, typically >185 ppm.

Carbon-Fluorine Coupling: The most critical feature is the coupling between the carbon

atoms and the fluorine. The carbon directly attached to the fluorine (C-5) will appear as a

doublet with a very large one-bond coupling constant (¹J(C-F) ≈ 245 Hz). This is definitive

proof of the C-F bond.
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The other ring carbons (C-2, C-4, C-6) will also show smaller couplings to the fluorine over

two or three bonds (²J and ³J), further confirming the structure and allowing for complete

assignment.

Conclusion
The structural elucidation of 5-Fluoropyrimidine-2-carbaldehyde is achieved through a logical

and systematic application of modern spectroscopic techniques. Mass spectrometry provides

the foundational confirmation of molecular weight and formula. FT-IR spectroscopy offers rapid

and definitive identification of the key aldehyde and aryl-fluoride functional groups. Finally, a full

suite of multinuclear NMR experiments (¹H, ¹³C, and ¹⁹F) delivers an unambiguous, high-

resolution map of the atomic connectivity, confirming the substitution pattern and completing

the analytical dossier. This comprehensive characterization ensures the material's identity and

purity, providing the necessary confidence for its application in advanced pharmaceutical

synthesis and drug discovery pipelines.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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